Cas no 84650-69-1 (Propanenitrile,3-[(2-ethylhexyl)amino]-)

• Product name: Propanenitrile,3-[(2-ethylhexyl)amino]-
• CAS No: 84650-69-1
• MF: C₁₁H₂₂N₂
• MW: 182.30578
• CID: 721371
• PubChem ID: 3086196

Propanenitrile,3-[(2-ethylhexyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(2-ethylhexyl)amino]-
• 3-(2-ethylhexylamino)propanenitrile
• 3-[(2-ethylhexyl)amino]propiononitrile
• [(3-Ethylheptyl)amino]acetonitrile
• DTXSID101004945
• 84650-69-1
• 3-((2-Ethylhexyl)amino)propiononitrile
• EINECS 283-528-6

• Inchi： InChI=1S/C11H22N2/c1-3-5-6-11(4-2)7-9-13-10-8-12/h11,13H,3-7,9-10H2,1-2H3/t11-/m0/s1
• InChI Key： HOOMKEVVOLACGB-NSHDSACASA-N
• SMILES： CCCCC(CC)CCNCC#N

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų
• XLogP3: 3.4